Cas no 1154977-71-5 (N-(Pyrrolidin-3-yl)cyclopropanecarboxamide)

• Product Name: N-(Pyrrolidin-3-yl)cyclopropanecarboxamide
• CAS No: 1154977-71-5
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5737549
• PubChem ID: 43603646
• Update Time: 2025-10-30

N-(Pyrrolidin-3-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1154977-71-5
• AKOS009630280
• CS-0291304
• N-(Pyrrolidin-3-yl)cyclopropanecarboxamide
• EN300-297641
• SCHEMBL1623830
• Cyclopropanecarboxamide, N-3-pyrrolidinyl-

• Inchi： 1S/C8H14N2O/c11-8(6-1-2-6)10-7-3-4-9-5-7/h6-7,9H,1-5H2,(H,10,11)
• InChI Key： GYLHKTDJFVODCT-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1CNCC1

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 41.1Ų

Additional information on N-(Pyrrolidin-3-yl)cyclopropanecarboxamide

N-(Pyrrolidin-3-yl)cyclopropanecarboxamide: A Comprehensive Overview

N-(Pyrrolidin-3-yl)cyclopropanecarboxamide, also known by its CAS number 1154977-71-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been the subject of extensive research due to its unique structural properties and potential applications in drug development. The cyclopropane ring in its structure contributes to its stability and reactivity, making it a valuable molecule for exploring novel chemical reactions and therapeutic agents.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry. The pyrrolidine ring in N-(Pyrrolidin-3-yl)cyclopropanecarboxamide provides a rigid framework that can enhance the bioavailability and pharmacokinetic properties of the compound. Researchers have explored the use of this compound as a potential lead for developing inhibitors of various enzymes, including kinases and proteases. Its ability to form hydrogen bonds due to the carboxamide group makes it an attractive candidate for targeting specific protein-protein interactions.

The synthesis of N-(Pyrrolidin-3-yl)cyclopropanecarboxamide involves a combination of cyclopropanation techniques and amide bond formation. One common approach is the use of transition metal catalysts to facilitate the formation of the cyclopropane ring. This method has been optimized in recent years to improve yield and selectivity, making it more accessible for large-scale production. The compound's synthesis is a prime example of how modern catalytic methods are revolutionizing organic synthesis.

In terms of applications, N-(Pyrrolidin-3-yl)cyclopropanecarboxamide has shown promise in several therapeutic areas. For instance, it has been investigated as a potential anticancer agent due to its ability to inhibit key enzymes involved in cell proliferation. Additionally, its anti-inflammatory properties have been explored in preclinical models, suggesting its potential use in treating chronic inflammatory diseases. These findings underscore the versatility of this compound in addressing diverse biomedical challenges.

One of the most exciting developments involving N-(Pyrrolidin-3-yl)cyclopropanecarboxamide is its role in drug delivery systems. Researchers have incorporated this compound into nanoparticles and liposomes to enhance drug targeting and reduce side effects. Its ability to stabilize drug molecules within these delivery systems has been particularly advantageous for delivering hydrophobic drugs across biological barriers.

From a structural standpoint, the cyclopropane ring in this compound introduces steric hindrance, which can influence its interactions with biological targets. This property has been exploited in designing more selective drugs with fewer off-target effects. Computational studies have also revealed that the conformational flexibility of the pyrrolidine ring plays a critical role in determining the compound's binding affinity to specific receptors.

Another area where N-(Pyrrolidin-3-yl)cyclopropanecarboxamide has garnered attention is in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes. Recent advancements in synthetic methods have enabled the incorporation of this compound into polymer frameworks, opening new avenues for flexible electronics.

In conclusion, N-(Pyrrolidin-3-yl)cyclopropanecarboxamide (CAS No: 1154977-71-5) is a multifaceted compound with applications spanning drug discovery, materials science, and beyond. Its distinctive structural features and versatile chemical properties continue to drive innovative research across various disciplines. As new insights emerge from ongoing studies, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.